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Compound of Interest

Compound Name: Tolimidone

Cat. No.: B1676669 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive, step-by-step guide for the

safe disposal of Tolimidone, a compound under investigation for various therapeutic

applications. Adherence to these procedures is critical for minimizing risks and complying with

regulatory standards.

Tolimidone: Chemical and Safety Data
A summary of key quantitative data for Tolimidone is presented below, offering a quick

reference for its physical and chemical properties.

Property Value Source

Molecular Formula C₁₁H₁₀N₂O₂ PubChem

Molecular Weight 202.21 g/mol PubChem[1]

Appearance
White to Off-white Crystalline

Solid
Fisher Scientific

Melting Point 243 °C / 469.4 °F Fisher Scientific[2]

Solubility
DMSO: 20.2 mg/mL, Ethanol:

4 mg/mL
TargetMol[3]
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Hazard Statement: Tolimidone is harmful if swallowed, causes skin and serious eye irritation,

and may cause respiratory irritation.[4] Appropriate personal protective equipment (PPE),

including safety goggles, a lab coat, and chemical-resistant gloves, must be worn when

handling this compound.[4]

Step-by-Step Disposal Protocol for Tolimidone
This protocol outlines the essential procedures for the safe disposal of Tolimidone from a

laboratory setting. The primary method of disposal is through an accredited hazardous waste

management program.

Waste Segregation and Collection
Solid Waste:

Collect all solid Tolimidone waste, including unused product and contaminated materials

(e.g., weighing boats, contaminated paper towels), in a designated, clearly labeled, and

sealable hazardous waste container.

Ensure the container is compatible with the chemical to prevent any leaks or degradation

of the container.

Liquid Waste:

Collect solutions containing Tolimidone in a separate, labeled, and sealable hazardous

waste container.

Do not mix Tolimidone solutions with other solvent waste streams unless their

compatibility has been verified to avoid unintended chemical reactions.

Labeling of Waste Containers
Proper labeling is crucial for the safe handling and disposal of hazardous waste. All containers

holding Tolimidone waste must be clearly labeled with the following information:

The words "Hazardous Waste"

The full chemical name: "Tolimidone"
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The CAS Number: 41964-07-2

Associated hazard symbols (e.g., irritant, harmful)

Spill Management
In the event of a spill, immediate and appropriate action is necessary to mitigate exposure and

environmental contamination.

Evacuate and Ventilate: If a significant amount is spilled, evacuate the immediate area and

ensure it is well-ventilated.

Absorb Spill: Use an inert absorbent material, such as vermiculite or sand, to contain and

absorb the spilled Tolimidone.

Collect Waste: Carefully collect the absorbed material and any contaminated debris into a

designated hazardous waste container.

Decontaminate Area: Clean the spill area thoroughly with an appropriate solvent and then

soap and water. Collect all cleaning materials as hazardous waste.

Final Disposal Procedure
All waste containing Tolimidone must be disposed of through your institution's Environmental

Health and Safety (EHS) department or a certified hazardous waste contractor.

Do not dispose of Tolimidone down the drain or in regular trash.

Contact your EHS office to schedule a pickup for your properly segregated and labeled

Tolimidone waste containers.

Visualizing the Disposal Workflow
To provide a clear, at-a-glance understanding of the proper disposal process for Tolimidone,

the following workflow diagram has been created.
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Caption: Workflow for the safe disposal of Tolimidone waste.

By following these detailed procedures and utilizing the provided visual guide, laboratory

personnel can ensure the safe and compliant disposal of Tolimidone, thereby fostering a

secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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